Cas no 54739-08-1 (Benzene, 1-methoxy-4-[(1-methylheptyl)oxy]-)
54739-08-1 structure
Product Name:Benzene, 1-methoxy-4-[(1-methylheptyl)oxy]-
CAS No:54739-08-1
MF:C15H24O2
MW:236.349864959717
CID:353809
PubChem ID:11322323
Update Time:2025-04-19
Benzene, 1-methoxy-4-[(1-methylheptyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-[(1-methylheptyl)oxy]-
- 1-methoxy-4-octan-2-yloxybenzene
- 54739-08-1
- DTXSID10462332
-
- Inchi: 1S/C15H24O2/c1-4-5-6-7-8-13(2)17-15-11-9-14(16-3)10-12-15/h9-13H,4-8H2,1-3H3
- InChI Key: JDKTWKFTCOBJBH-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C(C)CCCCCC
Computed Properties
- Exact Mass: 236.17772
- Monoisotopic Mass: 236.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1-methoxy-4-[(1-methylheptyl)oxy]- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
54739-08-1 (Benzene, 1-methoxy-4-[(1-methylheptyl)oxy]-) Related Products
- 2206-38-4(Benzene,(cyclohexyloxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk